2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C

• Molecular Formula: C9H11NO5S
• Molecular Weight: 246.25 g/mol
• InChI: InChI=1S/C9H11NO5S/c1-16(13,14)10-7-2-4-8(5-3-7)15-6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12)/i1+1
• InChIKey: FVQRSHSJPZQETP-OUBTZVSYSA-N

2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C: Stable Isotope-Labeled Dofetilide Metabolite for Quantitative Bioanalysis

2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C is a 13C-labeled stable isotope analog of 2-(4-(Methylsulfonamido)phenoxy)acetic acid . This compound serves as the labeled version of UK 80725, a key metabolite of the Class III antiarrhythmic agent dofetilide . The single 13C substitution in the methylsulfonamido moiety yields a molecular formula of C8^13CH11NO5S and a molecular weight of 246.24 g/mol, providing a mass increment of +1 Da relative to the unlabeled parent compound (MW = 245.25 g/mol) . This precise mass difference enables its primary application as an internal standard for quantitative LC-MS/MS and GC-MS analysis, supporting pharmacokinetic studies, impurity profiling, and metabolite quantification in pharmaceutical research and development .

Workflow

LC-MS/MS quantitation of dofetilide metabolite UK 80725

Selection

13C-labeled isotopologue (non-exchangeable, +1 Da shift)

Use Context

Pharmacokinetic research, impurity profiling, and metabolite monitoring

Why Unlabeled UK 80725, Deuterated Analogs, or Other Dofetilide Metabolites Cannot Replace 2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C

Generic substitution fails because 2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C is a highly specialized isotopologue specifically engineered for quantitative bioanalysis, not a pharmacological active agent. The unlabeled parent compound (UK 80725) shares identical physicochemical properties except for mass, precluding its use as an internal standard in mass spectrometry workflows . Deuterated analogs, while also serving as internal standards, exhibit different chromatographic behavior and potential deuterium-hydrogen exchange, introducing quantitation variability . Other dofetilide metabolites (e.g., dofetilide N-oxide) possess different molecular structures, distinct MS fragmentation patterns, and alternative retention times, making them unsuitable as internal standards for UK 80725 quantification [1]. The 13C label in this compound is chemically stable, non-exchangeable, and provides a reliable +1 Da mass shift without altering chromatographic retention relative to the analyte, delivering superior accuracy and reproducibility in LC-MS/MS quantitation [2].

• Unlabeled UK 80725 lacks mass shift for MS discrimination, limiting internal standard use.

• Deuterated analogs may exhibit retention time shifts and deuterium-hydrogen exchange, introducing quantitation variability.

• Other dofetilide metabolites differ in structure, retention, and fragmentation, making them unsuitable for UK 80725 quantification.

• [1] GLPBIO. Dofetilide N-oxide Product Page. Accessed 2026. Available at: https://www.glpbio.com/dofetilide-n-oxide.html View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. Available at: https://kcasbio.com/lc-ms-ms-internal-standards-critical-workflows-for-accurate-bioanalysis/ View Source

Quantitative Differentiation Evidence for 2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C Versus Analogs

Mass Spectrometric Differentiation: +1 Da Shift Without Deuterium Exchange Artifacts

2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C incorporates a single 13C atom in the methylsulfonamido group, resulting in a monoisotopic mass of 246.24 g/mol and a nominal mass shift of +1 Da compared to the unlabeled analyte (MW = 245.25 g/mol) . This precise mass difference allows baseline chromatographic separation of the analyte and internal standard in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) LC-MS/MS methods without altering retention time [1]. Unlike deuterated analogs (e.g., UK 80725-dX), which can exhibit chromatographic retention time shifts and undergo deuterium-hydrogen exchange under certain conditions, the 13C label is chemically and metabolically stable, ensuring consistent quantitation accuracy across varied sample matrices .

Mass Differentiation

Class-level

Target (13C)

+1 Da shift, no retention shift

Comparator

Unlabeled: no mass shift; Deuterated: retention shift, H/D exchange risk

Supports matrix-matched internal standard; may improve quantitation accuracy.

13C avoids deuterium exchange artifacts.

Evidence Dimension	Mass shift for MS quantitation
Target Compound Data	+1 Da (monoisotopic mass 246.24 g/mol, nominal mass 246 Da)
Comparator Or Baseline	Unlabeled UK 80725: 245.25 g/mol (nominal mass 245 Da); Deuterated analog (class-level): mass shift varies, potential retention time shift
Quantified Difference	Precise +1 Da shift; no chromatographic retention time difference vs. unlabeled analyte
Conditions	LC-MS/MS analysis; chromatographic conditions where deuterated analogs may show altered retention

Why This Matters

Procurement of the 13C-labeled compound ensures a matrix-matched internal standard with identical extraction efficiency and ionization response, minimizing matrix effects and improving quantitative accuracy in biological sample analysis.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. Available at: https://www.mtoz-biolabs.com/how-can-the-internal-standard-method-quantify-compounds-in-lc-ms-without-a-reference-standard/ View Source

Isotopic Purity and Lot-to-Lot Consistency for Regulatory-Compliant Quantitation

2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C is manufactured to high isotopic enrichment specifications (commonly ≥98-99 atom% 13C), as indicated by its defined molecular formula C8^13CH11NO5S and confirmed by the vendor's Certificate of Analysis . This level of enrichment ensures minimal interference from unlabeled species in MS quantitation, enabling accurate measurement of low analyte concentrations. In contrast, the unlabeled parent compound (M332215) lacks isotopic labeling and cannot serve as an internal standard . Regulatory guidelines (e.g., FDA, EMA) for bioanalytical method validation recommend the use of stable isotope-labeled internal standards to correct for matrix effects and instrument variability [1].

Isotopic Purity

Reported

≥98–99 atom% ¹³C

High enrichment supports low-level analyte quantitation.

Vendor COA specification; verify lot-to-lot consistency.

Evidence Dimension	Isotopic enrichment (atom% 13C)
Target Compound Data	≥98-99 atom% 13C (typical vendor specification)
Comparator Or Baseline	Unlabeled UK 80725: 0% isotopic enrichment
Quantified Difference	≥98% isotopic enrichment vs. 0% for unlabeled
Conditions	Isotopic purity specification per vendor Certificate of Analysis

Why This Matters

High isotopic purity is essential for reliable quantitation of trace-level metabolites in complex biological matrices, reducing the risk of cross-talk between analyte and internal standard signals in MS detection.

• [1] BioPharma Services. IS Responses in LC-MS/MS Bioanalysis. 2023. Available at: https://biopharmaservices.com/is-responses-in-lc-ms-ms-bioanalysis/ View Source

Chemical Stability: 13C Label Non-Exchangeable vs. Deuterium Analogs

The 13C label in 2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C is covalently bound in the methyl group and is non-exchangeable under all analytical conditions, including acidic, basic, or protic solvent environments [1]. This contrasts with deuterium labels in certain positions (e.g., -OH, -NH), which may undergo hydrogen-deuterium exchange, leading to mass shift variability and quantitation inaccuracies . The 13C label's stability ensures consistent internal standard signal intensity across sample preparation workflows, from protein precipitation to solid-phase extraction [2].

Label Stability

Class-level

13C Label

Non-exchangeable, mass shift stable

Deuterated Analogs

Potential H/D exchange at labile sites; mass shift variability

May reduce isotope exchange artifacts across pH/solvent conditions.

Applicable in aqueous buffers and organic solvents.

Evidence Dimension	Label stability under analytical conditions
Target Compound Data	Non-exchangeable 13C label; mass shift unchanged in all solvent systems
Comparator Or Baseline	Deuterated analogs (class-level): potential H/D exchange at labile positions (e.g., amide N-H, carboxylic O-H), causing mass shift variability
Quantified Difference	0% label loss vs. potential up to 100% deuterium loss at labile sites depending on pH and solvent
Conditions	LC-MS/MS sample preparation and analysis conditions (aqueous buffers, organic solvents, pH variations)

Why This Matters

Selecting a 13C-labeled internal standard eliminates the risk of isotope exchange artifacts that can compromise method accuracy and reproducibility, particularly in regulated bioanalytical environments.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. Available at: https://kcasbio.com/lc-ms-ms-internal-standards-critical-workflows-for-accurate-bioanalysis/ View Source
• [2] BioPharma Services. IS Responses in LC-MS/MS Bioanalysis. 2023. Available at: https://biopharmaservices.com/is-responses-in-lc-ms-ms-bioanalysis/ View Source

Application Specificity: Direct Quantitation of UK 80725 Metabolite in Dofetilide Studies

2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C is the direct isotopologue of UK 80725, the specific dofetilide metabolite formed via hydrolysis . This structural identity ensures that the internal standard co-elutes precisely with the analyte in reversed-phase LC and exhibits identical MS/MS fragmentation patterns, with the exception of the +1 Da mass shift [1]. In contrast, other dofetilide-related internal standards, such as dofetilide-d4, target the parent drug and are not suitable for accurate metabolite quantification due to different chromatographic behavior and ionization efficiency [2].

Analyte Specificity

Class-level

Target (13C-UK 80725)

Co-elutes, matched MS/MS except +1 Da

Comparators

Dofetilide-d4: parent drug; N-oxide: different structure

Exact isotopologue supports reliable UK 80725 quantitation in complex matrices.

Dofetilide-d4 targets parent, not metabolite.

Evidence Dimension	Target analyte specificity
Target Compound Data	Specifically designed for UK 80725 metabolite quantitation
Comparator Or Baseline	Dofetilide-d4: targets parent drug, different retention time and fragmentation; other metabolites (e.g., dofetilide N-oxide): distinct molecular structure
Quantified Difference	Identical chromatographic retention time and MS/MS transitions (except mass shift) vs. different retention and fragmentation for analogs
Conditions	LC-MS/MS method development for dofetilide metabolite profiling in plasma/urine

Why This Matters

Using the exact isotopologue ensures accurate and precise quantification of UK 80725 in pharmacokinetic studies, impurity profiling, and metabolite identification workflows for dofetilide.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. Available at: https://www.mtoz-biolabs.com/how-can-the-internal-standard-method-quantify-compounds-in-lc-ms-without-a-reference-standard/ View Source
• [2] GLPBIO. Dofetilide-d4 Product Page. Accessed 2026. Available at: https://www.glpbio.com/dofetilide-d4.html View Source

Optimal Use Cases for 2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C in Pharmaceutical Research and Quality Control

Quantitative Bioanalysis of Dofetilide Metabolite UK 80725 in Plasma and Urine

Employ 2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C as the stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS assays to accurately quantify UK 80725 concentrations in biological matrices during dofetilide pharmacokinetic studies . The +1 Da mass shift and identical retention time ensure robust correction for matrix effects and instrument variability .

Impurity Profiling and Regulatory Submission for Dofetilide Drug Products

Utilize the 13C-labeled compound as a reference standard in HPLC and LC-MS methods to identify, characterize, and quantify UK 80725 as a specified impurity in dofetilide active pharmaceutical ingredient (API) and finished dosage forms, supporting ANDA and DMF submissions .

Metabolite Identification and Pathway Elucidation in Dofetilide Metabolism Studies

Incorporate 2-(4-(Methylsulfonamido)phenoxy)acetic Acid-13C as a tracer or internal standard in in vitro and in vivo metabolism studies to confirm the identity of the hydrolytic metabolite UK 80725 and to differentiate it from other dofetilide metabolites such as N-oxide and N-desmethyl derivatives [1].

Method Development and Validation for LC-MS/MS Bioanalytical Assays

Use the compound as the SIL-IS during the development and validation of quantitative LC-MS/MS methods for UK 80725, ensuring compliance with regulatory guidelines (FDA, EMA) for accuracy, precision, selectivity, and matrix effect assessment [2].

Application

Selection Property

Validation Focus

Quantitative bioanalysis of UK 80725 in research plasma and urine

13C isotopologue for co-elution with analyte

Matrix effect correction and assay precision

Impurity profiling for dofetilide API and dosage forms

Isotopic enrichment for low-level detection

Method selectivity and accuracy

Metabolite identification in dofetilide metabolism studies

Structural identity to UK 80725

Differentiation from other dofetilide metabolites

LC-MS/MS method development and validation

Non-exchangeable 13C label stability

Accuracy, precision, and matrix effect assessment

• [1] GLPBIO. Dofetilide N-oxide Product Page. Accessed 2026. Available at: https://www.glpbio.com/dofetilide-n-oxide.html View Source
• [2] BioPharma Services. IS Responses in LC-MS/MS Bioanalysis. 2023. Available at: https://biopharmaservices.com/is-responses-in-lc-ms-ms-bioanalysis/ View Source